Cas no 127426-29-3 (dichloro-1,3-thiazole-4-carbonyl chloride)

• Product Name: dichloro-1,3-thiazole-4-carbonyl chloride
• CAS No: 127426-29-3
• MF: C₄Cl₃NOS
• MW: 216.472896575928
• MDL: MFCD16615257
• CID: 897509
• PubChem ID: 14555327
• Update Time: 2025-10-19

dichloro-1,3-thiazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarbonylchloride,2,5-dichloro-(9CI)
• dichloro-1,3-thiazole-4-carbonyl chloride

• MDL： MFCD16615257
• Inchi： 1S/C4Cl3NOS/c5-2(9)1-3(6)10-4(7)8-1
• InChI Key： XPPODAHAHGTVBP-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C(Cl)SC(Cl)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on dichloro-1,3-thiazole-4-carbonyl chloride

Introduction to Dichloro-1,3-thiazole-4-carbonyl Chloride (CAS No. 127426-29-3)

Dichloro-1,3-thiazole-4-carbonyl chloride (CAS No. 127426-29-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a 1,3-thiazole ring and a carbonyl chloride functional group. These features contribute to its reactivity and potential applications in the synthesis of various bioactive molecules.

The 1,3-thiazole ring is a heterocyclic aromatic compound that is widely used in the design and synthesis of pharmaceuticals due to its ability to enhance the biological activity and stability of drug molecules. The presence of the carbonyl chloride group makes dichloro-1,3-thiazole-4-carbonyl chloride an excellent electrophilic reagent, facilitating its use in acylation reactions and the formation of amide bonds.

Recent studies have highlighted the importance of dichloro-1,3-thiazole-4-carbonyl chloride in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of potent inhibitors of kinases, which are key enzymes involved in various cellular processes such as cell growth, division, and apoptosis. These inhibitors have shown promising results in preclinical studies for treating cancers and other diseases characterized by abnormal kinase activity.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of dichloro-1,3-thiazole-4-carbonyl chloride in the synthesis of anti-inflammatory compounds. The resulting molecules exhibited significant anti-inflammatory properties and were found to be effective in reducing inflammation in animal models. This research underscores the potential of dichloro-1,3-thiazole-4-carbonyl chloride as a building block for developing new treatments for inflammatory conditions.

The chemical properties of dichloro-1,3-thiazole-4-carbonyl chloride also make it a valuable reagent in combinatorial chemistry and high-throughput screening (HTS) processes. Its reactivity allows for the rapid synthesis of diverse libraries of compounds, which can be screened for various biological activities. This approach has been instrumental in identifying lead compounds for drug discovery programs targeting a wide range of diseases.

Furthermore, the stability and solubility characteristics of dichloro-1,3-thiazole-4-carbonyl chloride have been studied extensively to optimize its use in different synthetic protocols. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel methods to improve the solubility and handling properties of this compound, making it more accessible for large-scale synthesis and industrial applications.

In conclusion, dichloro-1,3-thiazole-4-carbonyl chloride (CAS No. 127426-29-3) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential reagent for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses and improvements for this compound, further solidifying its importance in the field.